Cas no 1355249-31-8 (ethyl 4-bromo-2-(tert-butoxycarbonylamino)thiazole-5-carboxylate)
1355249-31-8 structure
Product Name:ethyl 4-bromo-2-(tert-butoxycarbonylamino)thiazole-5-carboxylate
CAS No:1355249-31-8
MF:C11H15BrN2O4S
MW:351.216800928116
CID:2126263
Update Time:2023-11-19
ethyl 4-bromo-2-(tert-butoxycarbonylamino)thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-bromo-2-(tert-butoxycarbonylamino)thiazole-5-carboxylate
- Ethyl 4-bromo-2-(N-Boc-amino)thiazole-5-carboxylate
- CID 87098163
- 5-Thiazolecarboxylic acid, 4-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
-
- Inchi: 1S/C11H15BrN2O4S/c1-5-17-8(15)6-7(12)13-9(19-6)14-10(16)18-11(2,3)4/h5H2,1-4H3,(H,13,14,16)
- InChI Key: TXVKJZZLLWVURQ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)SC(=N1)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 348
- Topological Polar Surface Area: 106
Experimental Properties
- Density: 1.515±0.06 g/cm3(Predicted)
- pka: 4.17±0.70(Predicted)
ethyl 4-bromo-2-(tert-butoxycarbonylamino)thiazole-5-carboxylate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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